![molecular formula C25H25N3O4 B6281275 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid CAS No. 2090493-52-8](/img/no-structure.png)
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
Description
This compound, also known as 3-{1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-piperidinyl}propanoic acid, has a CAS Number of 154938-68-8 . It has a molecular weight of 379.46 . The compound is stored in a dry environment at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C23H25NO4/c25-22(26)10-9-16-11-13-24(14-12-16)23(27)28-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,26) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the bonds between them.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is stored at temperatures between 2-8°C in a dry environment .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with this compound are H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid' involves the synthesis of the intermediate compounds, which are then used to synthesize the final compound. The synthesis pathway involves the protection of the amine group, followed by the synthesis of the pyrazole ring, and then the deprotection of the amine group. The final step involves the coupling of the pyrazole ring with the piperidine ring to form the final compound.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Piperidine", "Acetic anhydride", "Hydrochloric acid", "Methyl hydrazine", "Ethyl chloroformate", "Triethylamine", "Dimethylformamide", "Diisopropylethylamine", "N,N-Dimethylacetamide", "N,N-Dimethylformamide", "Pyridine", "Sodium carbonate", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Water" ], "Reaction": [ "Protection of the amine group: Piperidine is protected with ethyl chloroformate and triethylamine to form the corresponding carbamate.", "Synthesis of the pyrazole ring: Methyl hydrazine is reacted with 3-(9H-fluoren-9-yl)propanoic acid to form the corresponding hydrazide. The hydrazide is then reacted with acetic anhydride and pyridine to form the corresponding acetyl derivative. The acetyl derivative is then reacted with 4-chlorobutyronitrile and sodium carbonate to form the corresponding pyrazole ring.", "Deprotection of the amine group: The carbamate protecting group is removed using hydrochloric acid to form the corresponding amine.", "Coupling of the pyrazole ring with the piperidine ring: The amine is then reacted with 4-carboxylic acid-1-methylpyrazole in the presence of diisopropylethylamine and N,N-dimethylformamide to form the final compound." ] } | |
CAS RN |
2090493-52-8 |
Product Name |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid |
Molecular Formula |
C25H25N3O4 |
Molecular Weight |
431.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)acetic acid](/img/structure/B6281205.png)